Cas no 65801-89-0 (Benzenamine, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis-)

Benzenamine, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis- structure
65801-89-0 structure
Product Name:Benzenamine, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis-
CAS No:65801-89-0
MF:C24H20N2O2
MW:368.427805900574
CID:397263
PubChem ID:20062924
Update Time:2025-04-19

Benzenamine, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis-
    • 2-[2-[2-(2-aminophenoxy)phenyl]phenoxy]aniline
    • 65801-89-0
    • DTXSID60602024
    • 2,2'-bis(o-aminophenoxy)biphenyl
    • 2,2'-[[1,1'-Biphenyl]-2,2'-diylbis(oxy)]dianiline
    • SCHEMBL560389
    • Inchi: 1S/C24H20N2O2/c25-19-11-3-7-15-23(19)27-21-13-5-1-9-17(21)18-10-2-6-14-22(18)28-24-16-8-4-12-20(24)26/h1-16H,25-26H2
    • InChI Key: IXDNMEGDEVEMFG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1N)C1=CC=CC=C1C1=CC=CC=C1OC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 368.1526
  • Monoisotopic Mass: 368.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.5
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